Cas no 2171827-45-3 (3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2171827-45-3
• MF: C₁₈H₂₉N₃O₅
• MW: 367.439965009689
• CID: 5949337
• PubChem ID: 165520447
• Update Time: 2025-06-13

3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid
• 2171827-45-3
• EN300-1451561
• 3-[3-(1-{[(tert-butoxy)carbonyl]amino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-yl]propanoic acid

• Inchi： 1S/C18H29N3O5/c1-11-8-12(2)10-18(9-11,20-16(24)25-17(3,4)5)15-19-13(26-21-15)6-7-14(22)23/h11-12H,6-10H2,1-5H3,(H,20,24)(H,22,23)
• InChI Key： VAYQPCMZPNLZIL-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2(CC(C)CC(C)C2)NC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 367.21072103g/mol
• Monoisotopic Mass: 367.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 115Ų

Additional information on 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid

Introduction to 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS No. 2171827-45-3)

The compound 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid, identified by its CAS number 2171827-45-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The structural composition of this compound includes a 1,2,4-oxadiazole core appended to a propanoic acid moiety, further functionalized with a (tert-butoxy)carbonylamino group and a 3,5-dimethylcyclohexyl side chain. Such structural features not only contribute to its unique chemical properties but also open avenues for diverse biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their inherent biological activity and versatility. The 1,2,4-oxadiazole ring is particularly noteworthy for its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of the (tert-butoxy)carbonylamino group into the structure suggests potential roles in protease inhibition and peptide mimetics, which are critical in the development of targeted therapies. Moreover, the 3,5-dimethylcyclohexyl substituent may enhance solubility and metabolic stability, making this compound an attractive candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. The unique combination of functional groups in 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid positions it as a promising scaffold for derivative design. Studies have demonstrated that modifications at the 1,2,4-oxadiazole core can significantly alter pharmacological properties. For instance, recent publications highlight derivatives of this class exhibiting potent activity against certain enzyme targets implicated in metabolic disorders. The propanoic acid moiety further provides a site for derivatization, allowing chemists to fine-tune pharmacokinetic profiles.

The (tert-butoxy)carbonylamino group is particularly interesting as it can serve as a protecting group for amino acids or as an intermediate in peptide synthesis. This functionality is widely utilized in solid-phase peptide synthesis (SPPS), where it ensures stability during coupling reactions. The robustness of this group makes it valuable for constructing complex peptidomimetics that mimic natural bioactive peptides while offering improved pharmacological properties. Additionally, the 3,5-dimethylcyclohexyl side chain contributes to steric hindrance and lipophilicity modulation—a crucial factor in drug absorption and distribution.

Advances in computational chemistry have accelerated the discovery process for novel bioactive compounds like 3-3-(1-{(tert-butoxy)carbonylamino}-3,5-dimethylcyclohexyl)-1,2,4-oxadiazol-5-ylpropanoic acid. Molecular modeling techniques predict interactions between this compound and biological targets with high accuracy. For example, docking studies have suggested potential binding to enzymes involved in inflammatory pathways. Such insights guide experimental design and reduce time-to-discovery by prioritizing promising candidates for synthesis and biological testing. Furthermore, machine learning algorithms analyze large datasets to identify structural motifs that correlate with biological activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the 1,2,4-oxadiazole ring via cyclocondensation reactions followed by functionalization at the 5-position with the propanoic acid moiety. The introduction of the (tert-butoxy)carbonylamino group typically involves acylation reactions under mild conditions to avoid side products. Finally, attachment of the 3,5-dimethylcyclohexyl side chain requires careful selection of protecting groups and coupling reagents to ensure regioselectivity. Recent improvements in synthetic methodologies have enabled higher yields and purities of target compounds.

Evaluation of potential therapeutic applications often involves preclinical studies to assess toxicity and efficacy. Preliminary data on derivatives similar to CAS No. 2171827-45-3 indicate promising results in models of inflammation and pain management. The oxadiazole core’s ability to modulate enzyme activity suggests its utility in treating conditions mediated by aberrant signaling pathways. Additionally，the propanoic acid functionality opens possibilities for further derivatization into more complex molecules with enhanced target specificity or improved pharmacokinetic profiles.

The pharmaceutical industry continues to invest heavily in innovative drug discovery programs that leverage cutting-edge chemical biology tools。 Techniques such as high-throughput screening (HTS) enable rapid testing of large libraries containing compounds like this one against diverse biological targets。 Moreover， CRISPR-based gene editing technologies allow researchers to validate therapeutic hypotheses by studying disease models more effectively than ever before。 These advancements create an environment where novel molecules such as 2171827-45-3 could play pivotal roles.

Future directions for research on this compound include exploring its role as a scaffold for next-generation therapeutics。 By systematically modifying substituents while maintaining key structural motifs， scientists can generate libraries optimized for specific indications。 Collaborative efforts between academia and industry will be essential here; academic researchers bring innovative ideas while industrial partners provide resources needed for large-scale synthesis and clinical translation。 Such partnerships accelerate progress toward bringing new medicines from bench to market efficiently。